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Introduction

Tofisopam is an atypical benzodiazepine derivative with anxiolytic properties. Unlike classical
1,4-benzodiazepines, Tofisopam does not bind to the benzodiazepine site on the GABA-A
receptor.[1] Its mechanism of action is primarily attributed to the inhibition of phosphodiesterase
(PDE) enzymes, particularly PDE-4 and PDE-10A, leading to an increase in intracellular cyclic
adenosine monophosphate (cAMP).[1] This unique pharmacological profile suggests that
Tofisopam may exert its anxiolytic effects with a reduced side-effect profile, such as sedation
and muscle relaxation, compared to traditional benzodiazepines.

The elevated plus maze (EPM) is a widely used and validated behavioral assay to assess
anxiety-like behavior in rodents.[2] The test is based on the conflict between the innate
tendency of rodents to explore a novel environment and their aversion to open and elevated
spaces.[2] Anxiolytic compounds typically increase the time spent and the number of entries
into the open arms of the maze.

This document provides a detailed protocol for investigating the anxiolytic potential of
Tofisopam using the elevated plus maze test in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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